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Compound of Interest |

Compound Name: Triethoxy(4-methylpentyl)silane
CAS No.: 85356-49-6
Cat. No.: B8655927

Get Quote

Executive Summary & Structural Rationale

Triethoxy(4-methylpentyl)silane (CAS: 85356-49-6) is an advanced alkylalkoxysilane
characterized by its highly specific isohexyl aliphatic tail[1]. For drug development professionals
and materials scientists, standard linear silanes (such as hexyltriethoxysilane or
octyltriethoxysilane) often create rigid, highly crystalline hydrophobic monolayers that can
permanently trap lipophilic active pharmaceutical ingredients (APIs). The introduction of a
branched 4-methylpentyl group fundamentally alters the free volume of the resulting siloxane
matrix. This terminal branching induces steric hindrance that disrupts tight aliphatic packing,
creating a more fluid and permeable hydrophobic interface. This dynamic behavior is crucial for
achieving controlled release kinetics in functionalized silica nanocarriers and hybrid inorganic-
organic therapeutics.

Physicochemical Data

Understanding the baseline thermodynamic and physical properties of Triethoxy(4-
methylpentyl)silane is critical for optimizing its use in high-temperature sol-gel syntheses and
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highly sensitive hydrosilylation modifications.

Property Value | Description
Chemical Name Triethoxy(4-methylpentyl)silane
CAS Registry Number 85356-49-6

Molecular Formula C12H280s3Si

Molecular Weight 248.44 g/mol

Physical Appearance Clear, colorless liquid

Density (approx.) 0.89 g/lcm3 at 25 °C

Boiling Point ~235 - 240 °C (extrapolated)

o ) Moisture-sensitive; undergoes rapid hydrolysis
Reactivity Profile ) L ) )
in acidic/basic aqueous media

Mechanistic Synthesis: Pt-Catalyzed Hydrosilylation

The industrial and laboratory synthesis of Triethoxy(4-methylpentyl)silane relies on the
catalytic hydrosilylation of 4-methyl-1-pentene using triethoxysilane[1]. As a Senior Application
Scientist, | recommend utilizing Karstedt's catalyst (a Pt(0) complex) over traditional Speier's
catalyst due to its superior solubility and lack of an initiation lag phase[2]. The reaction operates
via the classic Chalk-Harrod mechanism, driven by the oxidative addition of the Si-H bond to
the Pt(0) center.

Self-Validating Protocol: Hydrosilylation of 4-methyl-1-
pentene

Causality & Trustworthiness: This protocol is designed to be self-validating. The reaction is
highly exothermic; thus, dropwise addition prevents thermal runaway, which would otherwise
lead to unwanted alkene isomerization. The reaction’s completeness is validated through in-situ
FT-IR tracking, specifically monitoring the destruction of the Si-H bond.

 Inert Preparation: Purge a three-neck round-bottom flask equipped with a reflux condenser
and magnetic stirrer with ultra-high-purity Argon for 30 minutes to displace moisture
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(preventing competitive hydrolysis of ethoxy groups).

Reagent Loading: Add 1.0 molar equivalent of 4-methyl-1-pentene and 10 ppm of Karstedt's
catalyst (Pt(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex in xylene). Heat the mixture
to 45 °C[2].

Controlled Addition: Introduce 1.05 molar equivalents of triethoxysilane dropwise via an
addition funnel over 60 minutes. Causality: Maintaining a slight excess of the silane
suppresses the formation of colloidal platinum black, preserving catalytic turnover.

Endpoint Validation (Self-Validation Check): Extract a 0.1 mL aliquot and analyze via FT-IR.
The reaction is terminated only when the strong Si-H stretching absorption band at ~2100
cm~1 completely disappears, confirming 100% conversion.

Purification: Isolate the target Triethoxy(4-methylpentyl)silane via fractional vacuum
distillation to remove the unreacted silane and trace isomerized olefins.
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Catalytic Chalk-Harrod cycle for the hydrosilylation of 4-methyl-1-pentene into the target silane.

Surface Engineering: Passivation of Silica
Nanoparticles

In drug delivery applications, bare silica nanoparticles (SiNPs) suffer from uncontrolled API
binding and rapid reticuloendothelial system (RES) clearance due to highly polarized surface
silanol (Si-OH) groups. Grafting Triethoxy(4-methylpentyl)silane onto the SiNP surface
creates a sterically tuned, moderately hydrophobic corona[3][4].
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Self-Validating Protocol: Anhydrous Surface Silanization

Causality & Trustworthiness: Executing this functionalization in an anhydrous non-polar solvent
(toluene) is not arbitrary; it strictly limits the vertical sol-gel condensation (polymerization of the
silane in the bulk liquid) and forces horizontal chemisorption (covalent Si-O-Si bonding directly
to the nanopatrticle surface).

e Substrate Activation: Disperse 5.0 g of mesoporous silica nanoparticles in 0.1 M HCI for 2
hours, filter, and dry at 150 °C under vacuum. Causality: Acid activation hydrolyzes strained
surface siloxane bridges into reactive geminal silanols, maximizing available anchoring
points.

e Anhydrous Dispersion: Suspend the activated SiNPs in 100 mL of strictly anhydrous toluene.
Sonicate for 15 minutes to break down primary agglomerates.

e Precursor Grafting: Add 2.0 mL of Triethoxy(4-methylpentyl)silane. Raise the temperature
to 110 °C (reflux) for 18 hours. The elevated temperature provides the necessary activation
energy to drive the elimination of ethanol as the covalent Si-O-Si linkage forms[4].

 Purification: Centrifuge the suspension and wash the pellet three times with absolute ethanol
and once with acetone to remove physically adsorbed (physisorbed) unreacted silanes.

o Quantitative Validation (Self-Validation Check): Submit the dried powder to
Thermogravimetric Analysis (TGA). A distinct, sharp weight-loss derivative peak between
250 °C and 450 °C quantitatively correlates to the thermal degradation of the covalently
tethered 4-methylpentyl chains, proving successful chemisorption rather than surface fouling.
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Workflow for the anhydrous chemisorption and functionalization of silica nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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